Cas no 2137090-71-0 ((3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol)

(3S)-3-Amino-3-(1,3-thiazol-5-yl)propan-1-ol is a chiral amino alcohol derivative featuring a thiazole heterocycle, which imparts unique reactivity and structural diversity for synthetic applications. The compound’s stereospecific (S)-configuration ensures precise enantioselectivity in asymmetric synthesis, making it valuable for pharmaceutical intermediates or ligand design. The thiazole moiety enhances its potential as a building block for bioactive molecules, particularly in medicinal chemistry targeting heterocyclic scaffolds. Its bifunctional nature (amine and alcohol groups) allows for versatile derivatization, facilitating coupling reactions or chelation. High purity and well-defined stereochemistry are critical advantages, ensuring reproducibility in research and industrial applications. Suitable for controlled environments due to its sensitivity, it requires proper handling to maintain stability.
(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol structure
2137090-71-0 structure
Product Name:(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
CAS No:2137090-71-0
MF:C6H10N2OS
MW:158.221399784088
CID:5576018
PubChem ID:93984249
Update Time:2025-05-23

(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
    • 2137090-71-0
    • EN300-1164936
    • 5-Thiazolepropanol, γ-amino-, (γS)-
    • Inchi: 1S/C6H10N2OS/c7-5(1-2-9)6-3-8-4-10-6/h3-5,9H,1-2,7H2/t5-/m0/s1
    • InChI Key: CAYOANSEYRZPBB-YFKPBYRVSA-N
    • SMILES: S1C=NC=C1[C@H](CCO)N

Computed Properties

  • Exact Mass: 158.05138412g/mol
  • Monoisotopic Mass: 158.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • Density: 1.282±0.06 g/cm3(Predicted)
  • Boiling Point: 335.9±27.0 °C(Predicted)
  • pka: 14.81±0.10(Predicted)

(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1164936-0.05g
(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
2137090-71-0
0.05g
$1560.0 2023-06-08
Enamine
EN300-1164936-0.1g
(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
2137090-71-0
0.1g
$1635.0 2023-06-08
Enamine
EN300-1164936-0.25g
(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
2137090-71-0
0.25g
$1708.0 2023-06-08
Enamine
EN300-1164936-0.5g
(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
2137090-71-0
0.5g
$1783.0 2023-06-08
Enamine
EN300-1164936-1.0g
(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
2137090-71-0
1g
$1857.0 2023-06-08
Enamine
EN300-1164936-2.5g
(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
2137090-71-0
2.5g
$3641.0 2023-06-08
Enamine
EN300-1164936-5.0g
(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
2137090-71-0
5g
$5387.0 2023-06-08
Enamine
EN300-1164936-10.0g
(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
2137090-71-0
10g
$7988.0 2023-06-08
Enamine
EN300-1164936-50mg
(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
2137090-71-0
50mg
$1560.0 2023-10-03
Enamine
EN300-1164936-100mg
(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol
2137090-71-0
100mg
$1635.0 2023-10-03

Additional information on (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol

(3S)-3-Amino-3-(1,3-Thiazol-5-yl)Propan-1-Ol: A Comprehensive Overview

The compound (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol, identified by the CAS number 2137090-71-0, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) within its molecular structure. The thiazole ring, a five-membered heterocyclic aromatic structure containing sulfur and nitrogen atoms, adds further complexity and reactivity to the molecule.

Recent studies have highlighted the importance of (3S)-configuration in determining the compound's stereochemical properties. The stereochemistry at the chiral center significantly influences its interaction with biological systems, making it a promising candidate for drug development. Researchers have explored its role as a potential precursor in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

The synthesis of (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol involves a multi-step process that includes nucleophilic substitution and stereoselective reduction reactions. The incorporation of the thiazole ring is achieved through cyclization reactions under specific conditions, ensuring high yields and purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and stereochemistry.

In terms of chemical properties, this compound exhibits moderate solubility in polar solvents due to the presence of both hydrophilic (amino and hydroxyl groups) and hydrophobic (thiazole ring) moieties. Its pKa values indicate weak acidity for both the hydroxyl and amino groups, suggesting potential buffering capabilities in certain chemical environments. The molecule's stability under various pH conditions has been tested, revealing its suitability for use in both acidic and neutral environments.

Recent research has focused on the biological activity of (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol. In vitro studies have demonstrated its ability to inhibit key enzymes involved in metabolic pathways, making it a potential lead compound for anti-inflammatory and anti-cancer drug development. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for enantioselective reactions.

The application of this compound extends beyond pharmaceuticals. Its unique structure makes it an ideal candidate for use in materials science, particularly in the development of novel polymers and catalysts. Researchers have investigated its ability to act as a template for self-assembling structures, which could find applications in nanotechnology.

In conclusion, (3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol represents a versatile building block with diverse applications across multiple disciplines. Its stereochemical properties, chemical stability, and biological activity position it as a valuable compound for future research and development. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent